Cas no 2567497-17-8 (9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride)

• Product Name: 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride
• CAS No: 2567497-17-8
• MF: C₁₂H₁₃ClN₄O₂
• MW: 280.71022105217
• CID: 6080651
• PubChem ID: 155822765
• Update Time: 2025-06-18

9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27699353
• 2567497-17-8
• 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride
• 9-oxo-1H,2H,3H,9H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide hydrochloride

• Inchi： 1S/C12H12N4O2.ClH/c13-15-11(17)7-3-4-8-9(6-7)14-10-2-1-5-16(10)12(8)18;/h3-4,6H,1-2,5,13H2,(H,15,17);1H
• InChI Key： JPPLGAIVVWDYPR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC(C(NN)=O)=CC=2N=C2CCCN21

Computed Properties

• Exact Mass: 280.0727034g/mol
• Monoisotopic Mass: 280.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Additional information on 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride

Introduction to 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride (CAS No. 2567497-17-8)

9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride (CAS No. 2567497-17-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride is characterized by a fused heterocyclic system with a pyrrolo[2,1-b]quinazoline core and a carbohydrazide functional group. The presence of the carbohydrazide moiety is particularly noteworthy as it can participate in various biological interactions, such as hydrogen bonding and coordination with metal ions. This structural feature contributes to the compound's ability to interact with biological targets and exert its pharmacological effects.

Recent studies have highlighted the potential of 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against a panel of human cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

In addition to its antitumor properties, 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride has also shown promise in anti-inflammatory applications. A study conducted by a team of researchers at the University of California demonstrated that the compound effectively reduces inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic properties of 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride have also been investigated. Preliminary data indicate that the compound has good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. These properties are crucial for ensuring that the drug can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

To further explore the potential of 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride, several ongoing clinical trials are being conducted. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 9-Oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide;hydrochloride (CAS No. 2567497-17-8) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the fields of oncology and inflammation. As more data become available from ongoing studies and clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.